- Synthesis of ortho-substituted cyanopyridines through lithio intermediate trapping, Tetrahedron Letters, 2005, 46(1), 135-137
Cas no 6602-54-6 (2-chloropyridine-3-carbonitrile)
2-chloronicotinonitrile is a chemical substance with the molecular formula of c6h3n2cl< Br>
6602-54-6 structure
Product Name:2-chloropyridine-3-carbonitrile
CAS No:6602-54-6
Molecular Formula:C6H3N2Cl
Molecular Weight:138.55442
MDL:MFCD00014628
CID:46874
PubChem ID:81079
2-chloropyridine-3-carbonitrile Properties
Names and Identifiers
-
- 2-Chloronicotinonitrile
- 2-Chloro-3-pyridinecarbonitrile
- 2-Chloro-3-Cyano Pyridine
- 2-Chloro-3-cyanopyri
- 2-chloro-3-cyano-pyridine
- 2-chlorocyanopyridine
- 2-CHLORONICOTINITRILE
- 2-Chloronicotinotrile
- 2-Chloronictinonitril
- 2-chloropyridine-3-carbonitrile
- 3-cyano-2-chloropyridine
- RARECHEM AH CK 0066
- F0001-1761
- CS-D1109
- NS00010839
- AKOS000121267
- P16535
- HMS1627B05
- MFCD00014628
- 2-Chloro-3-cyanopyridine (2-Chloronicotinonitrile)
- 6602-54-6
- BP-12328
- C1369
- FT-0611721
- InChI=1/C6H3ClN2/c7-6-5(4-8)2-1-3-9-6/h1-3H
- 2-chloro-pyridine-3-carbonitrile
- BCP03202
- 2-chloro-nictinonitrile
- EINECS 229-550-1
- 2-Chloro-3-cyanopyridine
- 2-chloro-3-pyridine-carbonitrile
- 3-cyano-2-chloro-pyridine
- 2-Chloro-3-cyanopyridine;2-Chloropyridine-3-carbonitrile;2-Chloro-3-pyridinecarbonitrile
- CHEMBL1969978
- 2GQP44MUH2
- A8927
- FT-0658123
- NCI60_041599
- UNII-2GQP44MUH2
- EN300-21326
- NSC-73287
- LT0058
- AB01170
- NSC 73287
- 2-Chloro-3-pyridinecarbonitrile, 98%
- Q-103367
- 3-Pyridinecarbonitrile, 2-chloro-
- JAUPUQRPBNDMDT-UHFFFAOYSA-
- DTXSID00216240
- SCHEMBL119023
- 2-Chloropyridine-3-carbonitrile (2-Chloronicotinonitrile)
- 2-chloro-nicotinonitrile
- NSC73287
- FG-0467
- 2chloronicotinonitrile
- 2-Chloronicotinoitrile
- AM20061422
- AC-4665
- NCIOpen2_000476
- 2-chloronicotinnitrile
- STK503832
- ALBB-006319
- DB-016001
- 2-Chloro-3-pyridinecarbonitrile; 2-Chloronicotinonitrile; 3-Cyano-2-chloropyridine
- DTXCID00138731
-
- MDL： MFCD00014628
- InChIKey： JAUPUQRPBNDMDT-UHFFFAOYSA-N
- Inchi： 1S/C6H3ClN2/c7-6-5(4-8)2-1-3-9-6/h1-3H
- SMILES： C1=C(C(=NC=C1)Cl)C#N
- BRN： 115772
Computed Properties
- Exact Mass: 137.99800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 137.998
- Heavy Atom Count: 9
- Complexity: 137
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 36.7A^2
Experimental Properties
- LogP: 1.60668
- PSA: 36.68000
- Refractive Index: 1.4877 (estimate)
- Boiling Point: 257.6°C at 760 mmHg
- Melting Point: 105.0 to 109.0 deg-C
- Flash Point: 112°C/1mm
- Color/Form: White to yellowish crystal powder
- Density: 1.3185 (rough estimate)
2-chloropyridine-3-carbonitrile Security Information
-
Symbol:
- WGK Germany：3
- Safety Term：6.1
- Safety Instruction： S26-S36-S36/37/39
- Packing Group：III
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
- Hazard Level：6.1
-
Dangerous goods sign：
- Hazardous Material transportation number：UN 3439 6.1/PG 3
- Hazard Statement： H302,H312,H315,H319,H332,H335
- Warning Statement： P261,P280,P305+P351+P338
- Prompt：dangerous
- Storage Condition：Inert atmosphere,2-8°C
- PackingGroup：III
- Risk Phrases： 20/21/22-36/37/38
- Signal Word：Warning
- HazardClass：6.1
2-chloropyridine-3-carbonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloropyridine-3-carbonitrile Price
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P003HC0-10g |
2-Chloronicotinonitrile |
6602-54-6 | 98% | 10g |
$4.00 | 2024-04-22 | |
| A2B Chem LLC | AB61632-10g |
2-Chloronicotinonitrile |
6602-54-6 | 98% | 10g |
$4.00 | 2024-04-19 | |
| abcr | AB114855-25g |
2-Chloro-3-cyanopyridine, 97%; . |
6602-54-6 | 97% | 25g |
€72.90 | ||
| Ambeed | A215332-10g |
2-Chloronicotinonitrile |
6602-54-6 | 98% | 10g |
$5.0 | 2024-05-28 | |
| Apollo Scientific | OR8401-5g |
2-Chloronicotinonitrile |
6602-54-6 | 97% | 5g |
£10.00 | 2023-09-02 | |
| Chemenu | CM103368-500g |
2-Chloronicotinonitrile |
6602-54-6 | 98% | 500g |
$102 | 2021-08-06 | |
| Crysdot LLC | CD11077214-100g |
2-Chloronicotinonitrile |
6602-54-6 | 98% | 100g |
$74 | ||
| Enamine | EN300-21326-0.05g |
2-chloropyridine-3-carbonitrile |
6602-54-6 | 95% | 0.05g |
$19.0 | 2023-09-16 | |
| eNovation Chemicals LLC | K10227-500g |
2-Chloro-3-pyridinecarbonitrile |
6602-54-6 | 97% | 500g |
$200 | 2022-09-07 | |
| Fluorochem | 003361-1g |
2-Chloronicotinonitrile |
6602-54-6 | 99% | 1g |
￡10.00 | 2022-03-01 |
2-chloropyridine-3-carbonitrile Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran ; -30 °C; -30 °C → 0 °C; 15 min, 0 °C; 0 °C → -80 °C
1.2 Solvents: Tetrahydrofuran ; 15 min, -80 °C; 30 min, -80 °C
1.3 Reagents: Hexachloroethane Solvents: Tetrahydrofuran ; 15 min, -80 °C; 30 min, -80 °C; -80 °C → rt
1.4 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 Solvents: Tetrahydrofuran ; 15 min, -80 °C; 30 min, -80 °C
1.3 Reagents: Hexachloroethane Solvents: Tetrahydrofuran ; 15 min, -80 °C; 30 min, -80 °C; -80 °C → rt
1.4 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
- Site selectivity in the reaction of 3-substituted pyridine 1-oxides with phosphoryl chloride, Chemical & Pharmaceutical Bulletin, 1988, 36(6), 2244-7
2-chloropyridine-3-carbonitrile Raw materials
2-chloropyridine-3-carbonitrile Preparation Products
2-chloropyridine-3-carbonitrile Suppliers
JU SHENG HUA XUE YAN JIU YUAN
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(CAS:6602-54-6)
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Changsha Chemoway Imp&Exp Co.,Ltd
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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Nantong Reform Petro-chemical Co.,Ltd
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Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:6602-54-6)
MR./MRS.:A LA DING
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Email:anhua.mao@aladdin-e.com
2-chloropyridine-3-carbonitrile Related Literature
-
1. Diazaindenes (azaindoles). Part 7. Formation of imidazo[1,2-a]pyridinium-8-carboxylate in an attempt to prepare pyrrolo[2,3-b]pyridin-3-oneJohn Parrick,Russell Wilcox,Anthony H. Kelly J. Chem. Soc. Perkin Trans. 1 1980 132
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2. 2-Azaallyl anions: key models for the elaboration of alkyl-, amino- and hydroxy-1,7-naphthyridine derivativesAxel Couture,Pierre Grandclaudon,Cristian Simion,Patrice Woisel J. Chem. Soc. Perkin Trans. 1 1995 2643
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3. 2-Azaallyl anions: key models for the elaboration of alkyl-, amino- and hydroxy-1,7-naphthyridine derivativesAxel Couture,Pierre Grandclaudon,Cristian Simion,Patrice Woisel J. Chem. Soc. Perkin Trans. 1 1995 2643
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O. V. Ershov,M. Yu. Ievlev,M. Yu. Belikov,K. V. Lipin,A. I. Naydenova,V. A. Tafeenko RSC Adv. 2016 6 82227
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Mark C. Bagley,Jessica E. Dwyer,Maria D. Beltran Molina,Alexander W. Rand,Hayley L. Rand,Nicholas C. O. Tomkinson Org. Biomol. Chem. 2015 13 6814
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6. 370. Nucleophilic displacement reactions in aromatic systems. Part VII. Kinetics of the reactions of substituted α-chloropyridines with aniline and substituted anilines in methanolN. B. Chapman,D. K. Chaudhury,J. Shorter J. Chem. Soc. 1962 1975
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Maximilian N. Kopylovich,Jamal Lasri,M. Fátima C. Guedes da Silva,Armando J. L. Pombeiro Dalton Trans. 2009 3074
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Qiao-Lin Wang,Huawen Huang,Guojiang Mao,Guo-Jun Deng Org. Chem. Front. 2023 10 890
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9. Synthesis of 3,6-diaryl-1H-pyrazolo[3,4-b]pyridines via one-pot sequential Suzuki–Miyaura couplingUrvashi,Vibha Tandon,Parthasarathi Das,S. Kukreti RSC Adv. 2018 8 34883
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:6602-54-6)2-Chloro-3-cyanopyridine
Purity:99.9%
Quantity:200kg
Price($):discuss personally